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Compound of Interest

Compound Name: Pursuit Plus

Cat. No.: B14296128 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on mitigating the potential carryover effects of Pursuit Plus®

herbicide on subsequent crops in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the active ingredients in Pursuit Plus® and how do they work?

A1: Pursuit Plus® contains two active ingredients: imazethapyr and pendimethalin.[1]

Imazethapyr is an imidazolinone herbicide that inhibits the acetolactate synthase (ALS)

enzyme, also known as acetohydroxyacid synthase (AHAS).[2][3][4] This enzyme is crucial for

the biosynthesis of the branched-chain amino acids isoleucine, leucine, and valine in plants.[3]

[4] Pendimethalin is a dinitroaniline herbicide that works by inhibiting cell division (mitosis) in

the roots of emerging weeds.[1]

Q2: What is herbicide carryover and why is it a concern with Pursuit Plus®?

A2: Herbicide carryover is the persistence of a herbicide in the soil at concentrations high

enough to cause injury to subsequent, sensitive crops. Pursuit Plus®, specifically its

imazethapyr component, can have a long soil persistence, posing a risk to rotational crops.[2]

Factors such as soil type, pH, organic matter content, rainfall, and tillage practices can

influence the rate of herbicide breakdown and the potential for carryover.[5][6]

Q3: Which crops are most sensitive to Pursuit Plus® carryover?
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A3: Crops that are particularly susceptible to injury from Pursuit Plus® residues include

sugarbeets, canola, turnips, oilseed rape, and grain sorghum.[2] Corn has an intermediate

tolerance, and injury can occur if the corn hybrid cannot metabolize the herbicide quickly.[2] It is

crucial to consult the product label for specific crop rotation restrictions.

Q4: What are the typical symptoms of Pursuit Plus® carryover injury in sensitive crops?

A4: Symptoms of imazethapyr carryover injury often appear 1-2 weeks after the emergence of

the sensitive crop.[3] They include stunting, yellowing of new leaves (chlorosis), and purpling of

veins.[1] In severe cases, it can lead to necrosis (tissue death) of the meristematic regions and

ultimately plant death.[3] Root development may also be inhibited, leading to poor nutrient and

water uptake.

Troubleshooting Guides
Problem: Unexpected injury to a rotational crop in a field previously treated with Pursuit
Plus®.

Possible Cause: Herbicide carryover due to unfavorable environmental conditions for

degradation (e.g., low rainfall, low soil temperature).

Solution:

Confirm the Source:

Review field records to confirm the application date, rate, and environmental conditions at

the time of Pursuit Plus® application.

Collect soil and plant tissue samples from the affected area and an unaffected area (if

available) for residue analysis.

Immediate Management:

While there is no in-season remedy to reverse the damage, ensure the crop has optimal

growing conditions (e.g., adequate fertility and moisture) to help it overcome stress. In

some cases, minor injury may be outgrown.[7]

Future Prevention:
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Conduct a soil bioassay before planting sensitive crops in the future.

Adjust tillage practices. Increased tillage can help dilute the herbicide residue in the soil

profile.[8]

Select tolerant crop varieties or hybrids, such as CLEARFIELD® corn, which are resistant

to imidazolinone herbicides.[1]

Problem: Planning a crop rotation schedule after using Pursuit Plus®.

Solution:

Consult the Product Label: The Pursuit Plus® label provides specific crop rotation intervals.

[1][9][10] These intervals are based on factors like soil pH and rainfall.[1]

Consider Environmental Factors:

Soil pH: Imazethapyr degradation is slower in low pH soils (below 6.0), increasing the risk

of carryover.[6]

Rainfall: Adequate soil moisture is essential for microbial degradation of the herbicide.[5]

[6] Dry conditions following application can lead to longer persistence.

Soil Texture and Organic Matter: Soils with high clay and organic matter content can bind

the herbicide, potentially releasing it later and injuring sensitive crops.[6]

Perform a Soil Bioassay: This is a reliable way to determine if herbicide residues are present

at levels harmful to the intended crop.[8]

Experimental Protocols
Protocol 1: Soil Bioassay for Detecting Pursuit Plus® Residues

Objective: To determine if soil contains biologically active residues of Pursuit Plus® that could

harm a sensitive rotational crop.

Materials:
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Soil samples from the field in question (collect from multiple locations and depths, typically 0-

3 inches).[8]

Control soil from an area with no history of Pursuit Plus® application.

Pots or containers (e.g., flowerpots, styrofoam cups).[8]

Seeds of the sensitive crop to be planted.

Water.

A controlled environment with adequate sunlight and constant temperature (around 65°F or

18°C).[8]

Procedure:

Fill several pots with the field soil and an equal number of pots with the control soil.

Plant several seeds of the sensitive crop in each pot.[8]

Water the pots to field capacity and place them in the controlled environment.[8]

Observe the germination and growth of the seedlings for at least three weeks.[8]

Compare the growth of the plants in the field soil to those in the control soil. Look for

symptoms of herbicide injury such as stunting, chlorosis, and root malformation.

Interpretation of Results:

No difference in growth: The risk of carryover injury is low.

Stunting, chlorosis, or other injury symptoms in the field soil pots: There is a high potential for

crop injury from herbicide carryover.[8] Consider selecting a more tolerant crop or delaying

planting.

Data Presentation
Table 1: Generalized Crop Rotation Intervals Following Pursuit Plus® Application
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Crop Rotation Interval (Months) Special Considerations

Soybeans, Peanuts, Lima

Beans, Southern Peas

0 (Can be replanted in case of

crop failure)

Rework the soil no deeper

than the treated zone.[1]

CLEARFIELD® Corn
0 (Can be replanted in case of

crop failure)

DO NOT rework the soil. Plant

at least 2 inches deep.[1]

Barley 4 - 9.5
Interval depends on soil pH,

rainfall, and tillage.[1][9]

Wheat 4

Field Corn (non-

CLEARFIELD®)
8.5

Alfalfa 4 (tilled) - 8 (no-till)

Popcorn 18 [9]

Sugarbeets, Canola (non-

CLEARFIELD®)
40

A successful field bioassay is

often recommended.[9]

Disclaimer: These are generalized intervals. Always refer to the most current product label for

specific restrictions and requirements.
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Caption: Mode of action for the active ingredients in Pursuit Plus®.
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Caption: Experimental workflow for a soil bioassay.
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Caption: Logical relationships in mitigating Pursuit Plus® carryover.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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